2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H19FN2O3/c16-11-5-1-2-6-12(11)17-15(19)18-8-4-3-7-13(18)14-20-9-10-21-14/h1-2,5-6,13-14H,3-4,7-10H2,(H,17,19)
• InChI Key: XVXNJCHTBQRNHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2OCCO2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C15H19FN2O3
• Molecular Weight: 294.32 g/mol

Description

2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide, also known as DF-MPJC, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of neuroscience. This compound has been found to exhibit promising properties as a modulator of the sigma-1 receptor, which is a protein that plays a critical role in regulating various physiological processes in the body.

Mechanism of Action

2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide exerts its effects through the modulation of the sigma-1 receptor. The sigma-1 receptor is a protein that is present in various tissues in the body, including the central nervous system. It plays a critical role in regulating various physiological processes such as neurotransmitter release, calcium signaling, and protein folding. 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been found to bind to the sigma-1 receptor with high affinity, leading to the modulation of these physiological processes.
Biochemical and Physiological Effects
2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been found to exhibit several biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters such as dopamine, serotonin, and glutamate. It has also been found to modulate calcium signaling pathways, leading to the activation of various intracellular signaling pathways. 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been found to exhibit neuroprotective effects, reducing the damage caused by ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has several advantages as a research tool. It exhibits potent sigma-1 receptor activity, making it a useful compound for studying the physiological processes regulated by this receptor. It has also been found to exhibit neuroprotective effects, which could be useful in the development of new treatments for neurological disorders. However, 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has certain limitations as a research tool. It is a relatively new compound, and its long-term effects on the body are not yet fully understood. Additionally, it is a potent sigma-1 receptor agonist, which could lead to off-target effects.

Future Directions

There are several future directions for research on 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide. One area of interest is the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been found to exhibit promising properties as a sigma-1 receptor agonist, and further research could lead to the development of new drugs that target this receptor. Another area of interest is the study of the long-term effects of 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide on the body. Further research is needed to fully understand the potential risks and benefits of this compound. Finally, research could focus on the development of new compounds that exhibit similar properties to 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide but with fewer off-target effects.

Synthesis Methods

The synthesis of 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide involves a multistep process that starts with the reaction of 2-fluorobenzaldehyde with piperidine to form 2-fluorophenylpiperidine. This intermediate is then reacted with ethylene oxide to form 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide. The synthesis of 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been described in detail in several scientific publications.

Scientific Research Applications

2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has been extensively studied for its potential applications in the field of neuroscience. It has been found to exhibit potent sigma-1 receptor agonist activity, which makes it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 2-(1,3-dioxolan-2-yl)-N-(2-fluorophenyl)piperidine-1-carboxamide has also been found to exhibit neuroprotective effects, which could be beneficial in the treatment of ischemic stroke and traumatic brain injury.